Cas no 62404-34-6 (2-Thiophenecarboxamide, 5-methyl-4-phenyl-)
62404-34-6 structure
Product Name:2-Thiophenecarboxamide, 5-methyl-4-phenyl-
CAS No:62404-34-6
MF:C12H11NOS
MW:217.286841630936
CID:445919
PubChem ID:12323285
Update Time:2025-04-19
2-Thiophenecarboxamide, 5-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide, 5-methyl-4-phenyl-
- 5-methyl-4-phenylthiophene-2-carboxamide
- 62404-34-6
- SCHEMBL6454412
- DTXSID50488975
-
- Inchi: 1S/C12H11NOS/c1-8-10(7-11(15-8)12(13)14)9-5-3-2-4-6-9/h2-7H,1H3,(H2,13,14)
- InChI Key: KQISSDZXHMWNPL-UHFFFAOYSA-N
- SMILES: S1C(C(N)=O)=CC(C2C=CC=CC=2)=C1C
Computed Properties
- Exact Mass: 217.05623
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 43.09
2-Thiophenecarboxamide, 5-methyl-4-phenyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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